(Z)-ethyl 2-(5-benzyl-4-oxo-3-(p-tolyl)thiazolidin-2-ylidene)-2-cyanoacetate

• IUPAC Name: ethyl (2Z)-2-[5-benzyl-3-(4-methylphenyl)-4-oxo-1,3-thiazolidin-2-ylidene]-2-cyanoacetate
• InChI: InChI=1S/C22H20N2O3S/c1-3-27-22(26)18(14-23)21-24(17-11-9-15(2)10-12-17)20(25)19(28-21)13-16-7-5-4-6-8-16/h4-12,19H,3,13H2,1-2H3/b21-18-
• InChI Key: VTTKIYVVWFWMKU-UZYVYHOESA-N
• Canonical SMILES: CCOC(=O)C(=C1N(C(=O)C(S1)CC2=CC=CC=C2)C3=CC=C(C=C3)C)C#N
• Isomeric SMILES: CCOC(=O)/C(=C\1/N(C(=O)C(S1)CC2=CC=CC=C2)C3=CC=C(C=C3)C)/C#N
• Molecular Formula: C22H20N2O3S
• Molecular Weight: 392.5 g/mol

Description

(Z)-ethyl 2-(5-benzyl-4-oxo-3-(p-tolyl)thiazolidin-2-ylidene)-2-cyanoacetate, also known as ethyl cyano(5-benzyl-4-oxo-2-thioxo-3-(p-tolyl)-1,3-thiazolidin-3-ylidene)acetate, is a thiazolidinone-based compound that has been extensively studied for its potential applications in various scientific research fields. The compound has shown promising results in the areas of medicinal chemistry, biochemistry, and molecular biology, making it a valuable tool for researchers in these fields.

Scientific Research Applications

Synthesis and Structural Analysis

This compound is utilized in the synthesis of diverse heterocyclic compounds, demonstrating its versatility in organic synthesis. For instance, it has been shown to react with substituted benzaldehydes, leading to the formation of 5-arylmethylidene derivatives. Further treatment can yield compounds like 3-oxo-5-aroyl-2-arylmethylidene-2,3-dihydropyrrolo[2,1-b]thiazole-7-carboxylic acids ethyl esters and -7-carbonitriles, with their structures confirmed via X-ray crystallographic study indicating the (Z)-configuration at the arylmethylidene moiety (Tverdokhlebov et al., 2005).

Potential Anticancer Activity

Research into the biological activities of compounds containing the thiazolidinone ring, which is present in the compound of interest, has highlighted their potential as anticancer agents. A novel synthesis approach has led to the creation of derivatives that exhibited moderate cytotoxic activity, pointing towards their potential use in anticancer therapy. The structural elucidation of these compounds, including spectral analysis and X-ray crystallography, supports their significance in medicinal chemistry research (Mabkhot et al., 2019).

Antimicrobial Applications

The compound's derivatives have been studied for their antimicrobial properties, contributing to the search for new antimicrobial agents. Synthesis of novel derivatives and evaluation of their antimicrobial activity form a crucial part of this research, potentially leading to new treatments for infectious diseases (Цялковский et al., 2005).

Methodological Advances in Synthesis

Research also focuses on methodological advancements in the synthesis of compounds related to (Z)-ethyl 2-(5-benzyl-4-oxo-3-(p-tolyl)thiazolidin-2-ylidene)-2-cyanoacetate. These studies aim to develop more efficient, high-yield methods for producing these compounds, which can be critical for their further application in drug development and other areas of chemical research (Aly et al., 2014).